2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene
Overview
Description
The compound “2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene” is likely to be a halogenated aromatic compound, given its name. Halogenated aromatic compounds are a class of compounds that contain an aromatic ring, such as benzene, and one or more halogen atoms (fluorine, chlorine, bromine, iodine) attached to the carbon atoms of the ring .
Synthesis Analysis
While specific synthesis methods for “2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene” are not available, bromination of ketones and aldehydes with ethyl cyanoacetate or malononitrile and cyanogen bromide (BrCN) in the presence of Et3N has been used for the synthesis of structurally various bromomethyl cyclopropane .Chemical Reactions Analysis
The chemical reactions involving “2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene” would depend on the specific conditions and reagents used. Generally, halogenated aromatic compounds can undergo reactions such as electrophilic aromatic substitution, nucleophilic aromatic substitution, and elimination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene” would depend on its specific molecular structure. These could include properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation .Mechanism of Action
Target of Action
Brominated compounds are often used in suzuki–miyaura coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling reactions, the bromine atom in the compound can be replaced by an organoboron reagent in the presence of a palladium catalyst . This process involves oxidative addition and transmetalation .
Biochemical Pathways
The compound’s involvement in suzuki–miyaura coupling reactions suggests it plays a role in the synthesis of complex organic compounds .
Result of Action
Its use in suzuki–miyaura coupling reactions contributes to the formation of carbon–carbon bonds, a fundamental process in organic synthesis .
Action Environment
The action, efficacy, and stability of 2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura coupling reactions can be affected by the choice of solvent, temperature, and the presence of a base .
Safety and Hazards
The safety and hazards associated with “2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene” would depend on its specific physical and chemical properties. Generally, halogenated compounds can be hazardous and require careful handling. They may cause skin and eye irritation, respiratory irritation, and may have other health effects .
properties
IUPAC Name |
4-(bromomethyl)-1-chloro-2,3,5-trifluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3/c8-2-3-5(10)1-4(9)7(12)6(3)11/h1H,2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNJKAVZCIBNQTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)F)F)CBr)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301241044 |
Source
|
| Record name | 2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301241044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene | |
CAS RN |
537033-64-0 |
Source
|
| Record name | 2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=537033-64-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Bromomethyl)-5-chloro-1,3,4-trifluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301241044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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